Cas no 821776-76-5 (Benzenamine, N-butyl-2-chloro-N-methyl-4-nitro-)

• Product Name: Benzenamine, N-butyl-2-chloro-N-methyl-4-nitro-
• CAS No: 821776-76-5
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 697299
• PubChem ID: 52438133
• Update Time: 2025-04-19

Benzenamine, N-butyl-2-chloro-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-2-chloro-N-methyl-4-nitro-
• N-butyl-2-chloro-N-methyl-4-nitroaniline
• N-butyl-2-chloro-N-methyl-4-nitroBenzenamine
• SCHEMBL3060338
• AKOS008568514
• FT-0716690
• 821776-76-5
• DTXSID40680481

• Inchi： 1S/C11H15ClN2O2/c1-3-4-7-13(2)11-6-5-9(14(15)16)8-10(11)12/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： XRGYDNDZLZVRSQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(C)CCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.1Ų